N-(2,4-dichlorophenyl)-2-({3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)acetamide N-(2,4-dichlorophenyl)-2-({3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)acetamide
Brand Name: Vulcanchem
CAS No.: 899935-00-3
VCID: VC11921949
InChI: InChI=1S/C22H21Cl2N3OS/c23-16-9-10-18(17(24)13-16)25-19(28)14-29-21-20(15-7-3-1-4-8-15)26-22(27-21)11-5-2-6-12-22/h1,3-4,7-10,13H,2,5-6,11-12,14H2,(H,25,28)
SMILES: C1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=C(C=C3)Cl)Cl)C4=CC=CC=C4
Molecular Formula: C22H21Cl2N3OS
Molecular Weight: 446.4 g/mol

N-(2,4-dichlorophenyl)-2-({3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)acetamide

CAS No.: 899935-00-3

Cat. No.: VC11921949

Molecular Formula: C22H21Cl2N3OS

Molecular Weight: 446.4 g/mol

* For research use only. Not for human or veterinary use.

N-(2,4-dichlorophenyl)-2-({3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)acetamide - 899935-00-3

Specification

CAS No. 899935-00-3
Molecular Formula C22H21Cl2N3OS
Molecular Weight 446.4 g/mol
IUPAC Name N-(2,4-dichlorophenyl)-2-[(2-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
Standard InChI InChI=1S/C22H21Cl2N3OS/c23-16-9-10-18(17(24)13-16)25-19(28)14-29-21-20(15-7-3-1-4-8-15)26-22(27-21)11-5-2-6-12-22/h1,3-4,7-10,13H,2,5-6,11-12,14H2,(H,25,28)
Standard InChI Key BAHFNYQPEDNRBZ-UHFFFAOYSA-N
SMILES C1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=C(C=C3)Cl)Cl)C4=CC=CC=C4
Canonical SMILES C1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=C(C=C3)Cl)Cl)C4=CC=CC=C4

Introduction

N-(2,4-dichlorophenyl)-2-({3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)acetamide is a complex organic compound that combines a dichlorophenyl group with a diazaspiro system. This unique molecular structure suggests potential applications in medicinal chemistry, particularly due to its possible interactions with biological targets such as enzymes or receptors.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multi-step organic reactions. These methods require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. Analytical techniques like High Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly employed for monitoring the progress of the reactions and confirming the structure of the final product.

Synthesis Steps

  • Initial Preparation: The synthesis often starts with the preparation of the diazaspiro core.

  • Coupling Reactions: The core is then coupled with the dichlorophenyl group and the acetamide moiety.

  • Purification: Final purification steps involve techniques like HPLC to achieve high purity.

Chemical Reactions

  • Hydrolysis: The compound may undergo hydrolysis under certain conditions.

  • Oxidation: It may also participate in oxidation reactions, affecting its stability.

Potential Applications and Mechanism of Action

N-(2,4-dichlorophenyl)-2-({3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)acetamide has potential applications in medicinal chemistry due to its unique structure. The mechanism of action is not fully elucidated but may involve interactions with specific biological targets such as enzymes or receptors. The spiro structure could provide unique binding characteristics that enhance its efficacy as a pharmaceutical agent.

Biological Targets

  • Enzymes: Potential inhibition or modulation of enzymatic activities.

  • Receptors: Interaction with specific receptors to modulate signaling pathways.

Research Findings and Future Directions

Research into this compound could lead to significant advancements in therapeutic strategies against various health conditions. Further studies are needed to clarify its biological pathways and quantify its effects on biological systems. This includes detailed pharmacokinetic and pharmacodynamic analyses to understand its absorption, distribution, metabolism, and excretion (ADME) properties.

Future Research Directions

  • In Vivo Studies: Conducting in vivo studies to assess efficacy and safety.

  • Derivative Synthesis: Designing derivatives with improved properties.

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